Cas no 88180-41-0 (3-Benzofuranmethanol, benzoate)

• Product Name: 3-Benzofuranmethanol, benzoate
• CAS No: 88180-41-0
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 641960
• PubChem ID: 13167179
• Update Time: 2025-04-19

3-Benzofuranmethanol, benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranmethanol, benzoate
• 1-benzofuran-2-ylmethanol,benzoic acid
• Benzofuran-3-ylmethyl benzoate
• 88180-41-0

• Inchi： 1S/C16H12O3/c17-16(12-6-2-1-3-7-12)19-11-13-10-18-15-9-5-4-8-14(13)15/h1-10H,11H2
• InChI Key： HBILZSXHCIEAIM-UHFFFAOYSA-N
• SMILES： O1C=C(COC(C2C=CC=CC=2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 70.67000
• LogP: 3.30990